Cas no 62574-28-1 (Spiro[4.5]dec-6-en-8-one, 2-[1-(hydroxymethyl)ethenyl]-6,10-dimethyl-, (2R,5S,10R)-)

• Product Name: Spiro[4.5]dec-6-en-8-one, 2-[1-(hydroxymethyl)ethenyl]-6,10-dimethyl-, (2R,5S,10R)-
• CAS No: 62574-28-1
• MF: C₁₅H₂₂O₂
• MW: 234.33
• CID: 439720
• PubChem ID: 92006712
• Update Time: 2024-03-01

Spiro[4.5]dec-6-en-8-one, 2-[1-(hydroxymethyl)ethenyl]-6,10-dimethyl-, (2R,5S,10R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]dec-6-en-8-one, 2-[1-(hydroxymethyl)ethenyl]-6,10-dimethyl-,(2R,5S,10R)-
• 13-Hydroxysolavetivone
• CID 92006712
• Spiro[4.5]dec-6-en-8-one, 2-[1-(hydroxymethyl)ethenyl]-6,10-dimethyl-, (2R,5S,10R)-
• Spiro(4.5)dec-6-en-8-one, 2-(1-(hydroxymethyl)ethenyl)-6,10-dimethyl-, (2R,5S,10R)-
• 62574-28-1

• Inchi： 1S/C15H22O2/c1-10(9-16)13-4-5-15(8-13)11(2)6-14(17)7-12(15)3/h6,12-13,16H,1,4-5,7-9H2,2-3H3/t12-,13-,15-/m1/s1
• InChI Key： NGHJSKWBHDRUJT-UMVBOHGHSA-N
• SMILES： O=C1C=C(C)[C@@]2([C@H](C)C1)CC[C@@H](C(=C)CO)C2

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.7

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 378.0±42.0 °C(Predicted)
• pka: 14.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids